Cas no 1805566-49-7 (2-Chloro-4-chloromethyl-3-cyanophenylacetic acid)
2-Chloro-4-chloromethyl-3-cyanophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid
-
- Inchi: 1S/C10H7Cl2NO2/c11-4-7-2-1-6(3-9(14)15)10(12)8(7)5-13/h1-2H,3-4H2,(H,14,15)
- InChI Key: OMMMPHSGELPIRV-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=C(CCl)C=CC=1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 2.1
- Topological Polar Surface Area: 61.1
2-Chloro-4-chloromethyl-3-cyanophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013011393-1g |
2-Chloro-4-chloromethyl-3-cyanophenylacetic acid |
1805566-49-7 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
2-Chloro-4-chloromethyl-3-cyanophenylacetic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid
Research Brief on 2-Chloro-4-chloromethyl-3-cyanophenylacetic Acid (CAS: 1805566-49-7): Recent Advances and Applications
2-Chloro-4-chloromethyl-3-cyanophenylacetic acid (CAS: 1805566-49-7) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the design of novel inhibitors and therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that modifications at the chloromethyl and cyano groups could significantly enhance the binding affinity of the resulting compounds to target proteins, offering new avenues for the treatment of cancer and inflammatory diseases. The compound's versatility was further underscored by its role in the development of covalent inhibitors, which form irreversible bonds with their targets.
Another notable application of 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a building block for the synthesis of novel antifungal agents. The study revealed that derivatives of this compound exhibited strong activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for the development of next-generation antifungal therapies.
From a synthetic chemistry perspective, advancements in the efficient production of 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid have been achieved through optimized catalytic processes. A 2022 Organic Process Research & Development paper detailed a scalable method using palladium-catalyzed cross-coupling reactions, which improved yield and reduced environmental impact compared to traditional approaches. This progress is critical for meeting the growing demand for high-purity intermediates in pharmaceutical manufacturing.
In conclusion, 2-Chloro-4-chloromethyl-3-cyanophenylacetic acid (CAS: 1805566-49-7) continues to play a pivotal role in chemical biology and drug discovery. Its applications span from kinase inhibitors to antifungal agents, supported by ongoing innovations in synthesis and functionalization. Future research is expected to further elucidate its mechanistic contributions and expand its utility in addressing unmet medical needs.
1805566-49-7 (2-Chloro-4-chloromethyl-3-cyanophenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)